2-(2,4-dichlorophenyl)-N-phenylacetamide

• Molecular Formula: C14H11Cl2NO
• Molecular Weight: 280.1 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-N-phenylacetamide
• InChI: InChI=1S/C14H11Cl2NO/c15-11-7-6-10(13(16)9-11)8-14(18)17-12-4-2-1-3-5-12/h1-7,9H,8H2,(H,17,18)
• InChI Key: HIAGFOXKVGFFRL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)CC2=C(C=C(C=C2)Cl)Cl

Description

2-(2,4-dichlorophenyl)-N-phenylacetamide, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) widely used for its analgesic, antipyretic, and anti-inflammatory properties. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most commonly prescribed NSAIDs worldwide. In

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins, which are responsible for inflammation, pain, and fever. By inhibiting COX, 2-(2,4-dichlorophenyl)-N-phenylacetamide reduces the production of prostaglandins, resulting in reduced inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects, including inhibition of platelet aggregation, reduction of leukocyte migration, and modulation of cytokine production. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in lab experiments, including its well-established pharmacological profile, low cost, and availability. However, it also has limitations, including potential toxicity and off-target effects.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N-phenylacetamide. One area of focus is the development of new formulations and delivery methods to improve its efficacy and reduce its side effects. Another area of research is the investigation of 2-(2,4-dichlorophenyl)-N-phenylacetamide's potential as a therapeutic agent for diseases beyond its current clinical applications. Additionally, there is ongoing research on the mechanisms underlying 2-(2,4-dichlorophenyl)-N-phenylacetamide's effects, including its interactions with other signaling pathways and its effects on gene expression.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic effects. It is commonly used to treat conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and acute pain. In addition to its clinical applications, 2-(2,4-dichlorophenyl)-N-phenylacetamide has been used in research to study the role of inflammation in various diseases, such as cancer and Alzheimer's disease.

Synthesis routes and methods

Procedure details

2,4-Dichlorophenylacetyl chloride (0.075 mol) was added dropwise over 1 h to a stirred solution of aniline (6.8 g) and triethylamine (7.6 g) in dry ether (200 ml) at 0°-5° C. The reaction mixture was allowed to warm up to room temperature overnight. It was then poured into iced water. An oily layer separated out and gradually solidified. This was recrystallised from diisopropyl ether to give 2-(2,4-dichlorophenyl)acetanilide, m.p. 145.6°-146.5° C.